Cas no 129663-13-4 (Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate)
129663-13-4 structure
Product Name:Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate
CAS No:129663-13-4
MF:C9H11NO4
MW:197.187942743301
MDL:MFCD00085047
CID:133836
PubChem ID:3596327
Update Time:2025-04-19
Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate
- 4-Isoxazolecarboxylicacid, 5-acetyl-3-methyl-, ethyl ester
- ethyl 5-acetyl-3-methyl-1,2-oxazole-4-carboxylate
- BUTTPARK 153\57-21
- Ethyl 5-acetyl-3-methyl-1,2-oxazole-4-carboxylate, 5-Acetyl-4-(ethoxycarbonyl)-3-methylisoxazole, 5-Acetyl-4-(ethoxycarbonyl)-3-methyl-1,2-oxazole
- 129663-13-4
- SCHEMBL1641384
- AS-5134
- CS-0318623
- MFCD00085047
- InChI=1/C9H11NO4/c1-4-13-9(12)7-5(2)10-14-8(7)6(3)11/h4H2,1-3H
- DTXSID90393993
- AKOS006230440
- FT-0626116
-
- MDL： MFCD00085047
- Inchi： 1S/C9H11NO4/c1-4-13-9(12)7-5(2)10-14-8(7)6(3)11/h4H2,1-3H3
- InChI Key： MPDKUFZYJWTWJE-UHFFFAOYSA-N
- SMILES： O1C(C(C)=O)=C(C(=O)OCC)C(C)=N1
Computed Properties
- Exact Mass: 197.06900
- Monoisotopic Mass: 197.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 69.4Ų
Experimental Properties
- Density: 1.176
- Boiling Point: 328.1°Cat760mmHg
- Flash Point: 152.2°C
- Refractive Index: 1.483
- PSA: 69.40000
- LogP: 1.36230
Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E897253-50mg |
Ethyl 5-Acetyl-3-methylisoxazole-4-carboxylate |
129663-13-4 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E897253-100mg |
Ethyl 5-Acetyl-3-methylisoxazole-4-carboxylate |
129663-13-4 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E897253-500mg |
Ethyl 5-Acetyl-3-methylisoxazole-4-carboxylate |
129663-13-4 | 500mg |
$ 320.00 | 2022-06-05 | ||
| Chemenu | CM373847-1g |
Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate |
129663-13-4 | 95%+ | 1g |
$113 | 2024-08-02 | |
| Chemenu | CM373847-5g |
Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate |
129663-13-4 | 95%+ | 5g |
$414 | 2024-08-02 | |
| abcr | AB243914-1 g |
Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate |
129663-13-4 | 1g |
€212.00 | 2023-06-22 | ||
| abcr | AB243914-5 g |
Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate |
129663-13-4 | 5g |
€642.00 | 2023-06-22 | ||
| abcr | AB243914-1g |
Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate; . |
129663-13-4 | 1g |
€211.90 | 2025-04-21 | ||
| abcr | AB243914-5g |
Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate; . |
129663-13-4 | 5g |
€642.00 | 2025-04-21 | ||
| Ambeed | A816077-1g |
Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate |
129663-13-4 | 95+% | 1g |
$107.0 | 2024-04-24 |
Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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